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Compound of Interest

Compound Name: Pyrimethanil-13C,15N2

Cat. No.: B12422045 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data and handling

procedures for Pyrimethanil. Specific safety data sheets for the isotopically labeled compound,

Pyrimethanil-13C,15N2, are not readily available. The information presented herein is based

on the safety profile of unlabeled Pyrimethanil and should be used as a primary reference for

handling its isotopically labeled counterpart, as the hazardous properties are expected to be

essentially identical.

Pyrimethanil-13C,15N2 is an isotopically labeled form of Pyrimethanil, a broad-spectrum

anilinopyrimidine fungicide.[1][2] The stable isotopes of carbon-13 and nitrogen-15 are

incorporated into the molecule primarily for use as tracers in quantitative studies during drug

development and environmental fate analysis.[1][3] Pyrimethanil acts by inhibiting the

biosynthesis of methionine and other amino acids in fungi, specifically targeting species like

Botrytis cinerea.[1][2] This technical guide is intended for researchers, scientists, and drug

development professionals who handle this compound.

Toxicological and Physical Data
The following tables summarize the key quantitative data for Pyrimethanil.

Table 1: Acute Toxicity Data
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Endpoint Species Route Value Reference

LD50 Rat Oral >5000 mg/kg [4]

LD50 Rat Dermal >4000 mg/kg [4]

LC50 (4-hour) Rat Inhalation >1.26 mg/L [4]

Table 2: Physical and Chemical Properties

Property Value Reference

Molecular Formula C₁₁¹³CH₁₃N¹⁵N₂ [5]

Molecular Weight 202.23 g/mol [5]

Melting Point 96.3 °C

Relative Density 1.15 g/mL at 20 °C

Water Solubility 0.12 g/L

Vapor Pressure 2.2 mPa at 25 °C

Partition Coefficient (Kow logP) 2.84 (pH 6.1; 25 °C)

Health Hazard Information
Pyrimethanil is classified as not hazardous by the National Occupational Health and Safety

Commission (NOHSC).[4] However, it may cause slight skin and eye irritation.[4] It is not

considered a skin sensitizer.[4]

Potential Health Effects:

Inhalation: Harmful if inhaled, although it has low toxicity.[4]

Skin Contact: May cause skin irritation.[4]

Eye Contact: May cause eye irritation.[4]

Ingestion: Harmful if swallowed, with low toxicity.[4]
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Chronic exposure studies in animals have shown that Pyrimethanil is not carcinogenic,

mutagenic, or a reproductive toxicant.[4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Personal Protective Equipment (PPE)
When handling Pyrimethanil-13C,15N2, it is crucial to use appropriate personal protective

equipment to minimize exposure.
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Required Personal Protective Equipment

Safety Goggles

Elbow-length PVC Gloves

Cotton Overalls
(buttoned to neck and wrist)

Washable Hat

Respirator with Particle Filter
(if ventilation is inadequate)

Handler

Wear

Wear

Wear

Wear

Use as needed
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Chemical Spill Response Protocol

Spill Occurs

Control the spill
at its source

Dike the area to
prevent spreading

Absorb small spills with
sand, sawdust, or dirt

Place absorbed material
in suitable containers

for disposal

Remove contaminated clothing
and wash exposed skin

Dispose of waste through a
reputable waste contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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